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Compound of Interest

Compound Name: Hydrazine-d4 monodeuterate

CAS No.: 102096-80-0

Cat. No.: B032927
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Part 1: Executive Intelligence
The Dual Nature of the Reagent Hydrazine-d4 monodeuterate (CAS: 102096-80-0)

represents a critical paradox in modern drug discovery. It is an indispensable source of

deuterium for synthesizing metabolically stable isotopologues (the "Deuterium Switch"), yet it

remains one of the most hazardous reagents in the organic chemistry repertoire.

Unlike standard solvents or reagents, this compound demands a zero-error handling Protocol.

It is not merely a "flammable liquid"; it is a potent alkylating agent, a neurotoxin, and a

carcinogen that can be fatal via inhalation or dermal absorption.[1] This guide moves beyond

the static warnings of a standard SDS, providing a dynamic, self-validating framework for its

safe utilization in high-stakes research.
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Identity Verification Researchers must distinguish this solvate from anhydrous hydrazine-d4.

The "monodeuterate" designation implies a stoichiometric complex with heavy water (

), effectively functioning as Hydrazine-d6 hydrate.

Property Value Critical Note

Chemical Formula Total Deuterium: 6 atoms

Molecular Weight 56.10 g/mol
Mass shift +6 vs. standard

hydrazine hydrate

CAS Number 102096-80-0 Verify against CoA before use

Boiling Point 120.1°C
Forms azeotrope with

water/D2O

Flash Point 74°C (Closed Cup)
Combustible vapor above

38°C

Density 1.156 g/mL
Significantly denser than H-

analog (1.03 g/mL)

Isotopic Purity 98 atom % D
Essential for quantitative

NMR/MS standards

Part 3: Safety Architecture (The "SDS" Core)
Hazard Mechanistics: The "Why"
Standard SDS documents list hazards; here we define the biological causality to enforce

compliance.

Neurotoxicity (GABA Interference): Hydrazine derivatives inhibit pyridoxal phosphate

(Vitamin B6) dependent enzymes, specifically Glutamic Acid Decarboxylase (GAD). This

collapses GABA synthesis, leading to rapid-onset seizures and status epilepticus.

Carcinogenicity (Alkylation): As a strong nucleophile, hydrazine can directly alkylate DNA

guanine bases, leading to transition mutations.
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Inhalation Fatality: The high vapor pressure relative to its toxicity means the "smell test" is a

lethal error. The olfactory threshold (3-4 ppm) is higher than the IDLH (Immediate Danger to

Life and Health) limit.

Self-Validating Handling Protocol
Trustworthiness Principle: A safe system must provide immediate feedback if a breach occurs.

The "Red-Line" Workflow:

Primary Barrier: All transfers must occur within a Nitrogen-flushed Glovebox or a Schlenk

line system. Fume hood use is secondary containment only.

Glove Protocol: Standard nitrile gloves are permeable to hydrazine over time.

Requirement:Laminate film (Silver Shield/4H) or Butyl Rubber gloves. If using nitrile for

dexterity, use "Double-Glove" technique with immediate change upon any splash.

The "Indicator" Trap:

Setup: Place a swatch of filter paper soaked in p-dimethylaminobenzaldehyde (Ehrlich’s

reagent) inside the sash or work tray.

Validation: If the paper turns yellow/orange, hydrazine vapors are escaping containment.

Stop immediately.

Decontamination & Quenching
Never dispose of active hydrazine into organic waste streams (risk of explosion with oxidizers).

Quenching Agent: 5% Calcium Hypochlorite (

) or dilute Bleach (<5%).

Reaction:

Procedure: Dilute the waste hydrazine to <5% concentration with water first.[1] Slowly add

hypochlorite solution while stirring in an ice bath (exothermic). Test for residual hydrazine

using the Ehrlich reagent paper before disposal.
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Part 4: Visualization of Safety Logic
The following diagram illustrates the decision matrix for handling Hydrazine-d4, integrating the

"Indicator Trap" validation step.
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Figure 1: Decision matrix for safe handling. Note the mandatory validation step using Ehrlich

Reagent.

Part 5: Application Vector – Deuterated Drug
Synthesis
The "Deuterium Switch" Strategy Replacing hydrogen with deuterium (D) in Active

Pharmaceutical Ingredients (APIs) exploits the Kinetic Isotope Effect (KIE). The C-D bond is

stronger than the C-H bond (bond dissociation energy: ~341 kJ/mol vs ~338 kJ/mol), which can

significantly slow the rate of metabolic clearance by Cytochrome P450 enzymes without

altering the drug's binding affinity.

Primary Application: Deuterated Wolff-Kishner Reduction This protocol is the gold standard for

converting a carbonyl group (

) into a deuterated methylene group (

).

Experimental Protocol:

Reagents: Ketone substrate (1.0 eq), Hydrazine-d4 monodeuterate (3.0 eq), Potassium

hydroxide-d (KOH in

or NaOD), Diethylene glycol-d2 (solvent).

Setup: Flame-dried glassware, Argon atmosphere.

Step 1 (Hydrazone Formation):

Mix ketone and Hydrazine-d4 in solvent.

Heat to 100°C for 2 hours.

Mechanism: Formation of the deuterated hydrazone (

).
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Step 2 (Reduction):

Add base (NaOD/KOH).

Raise temperature to 180-200°C (distill off excess

/hydrazine).

Result: Evolution of

gas and formation of the

linkage.

Purification: Standard extraction (using deuterated solvents if analysis requires, or standard

solvents if isolation is physical).

Reaction Mechanism Visualization:
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Figure 2: Pathway for the installation of a gem-dideuterio group using Hydrazine-d4.
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Scenario Immediate Action

Skin Contact

Drench immediately. Do not wipe. Use safety

shower for 15 mins. Discard all leather goods

(shoes/watch bands) – they cannot be

decontaminated.

Inhalation

Move to fresh air.[2][3][4][5] Administer Oxygen.

Symptoms (pulmonary edema) may be delayed

up to 24 hours. Medical observation is

mandatory.

Spill (<10mL)

Evacuate area. Don Butyl gloves and respirator.

Cover with spill pillow or sand. Neutralize with

dilute hypochlorite in situ if safe.

Fire

Use water spray, dry chemical, or

. Note: Hydrazine fires may have no visible

flame (invisible burn). Use thermal camera if

available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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